Cas no 1261581-82-1 (3-Cyano-4-(difluoromethyl)phenol)

• Product Name: 3-Cyano-4-(difluoromethyl)phenol
• CAS No: 1261581-82-1
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 4794224
• Update Time: 2025-08-03

3-Cyano-4-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Oc1ccc(C(F)F)c(c1)C#N
• 3-Cyano-4-(difluoromethyl)phenol

• Inchi： 1S/C8H5F2NO/c9-8(10)7-2-1-6(12)3-5(7)4-11/h1-3,8,12H
• InChI Key： NRXBMYCPXRIYQT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.9
• Topological Polar Surface Area: 44

Additional information on 3-Cyano-4-(difluoromethyl)phenol

3-Cyano-4-(difluoromethyl)phenol: A Comprehensive Overview

3-Cyano-4-(difluoromethyl)phenol (CAS No. 1261581-82-1) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its phenolic group, cyano substituent, and difluoromethyl group, exhibits a wide range of chemical properties that make it valuable for both academic research and industrial applications. In this article, we will delve into the structural features, synthesis methods, and the latest advancements in its applications across different disciplines.

The molecular structure of 3-Cyano-4-(difluoromethyl)phenol is defined by a benzene ring with three substituents: a hydroxyl group (-OH), a cyano group (-CN), and a difluoromethyl group (-CHF2). The arrangement of these groups on the aromatic ring imparts distinct electronic and steric properties to the molecule. The cyano group, being electron-withdrawing, significantly influences the reactivity of the compound, while the difluoromethyl group introduces both electron-donating and electronegative effects due to the presence of fluorine atoms. This combination makes 3-Cyano-4-(difluoromethyl)phenol an intriguing subject for studying aromatic substitution reactions and electronic effects in organic chemistry.

Recent studies have highlighted the potential of 3-Cyano-4-(difluoromethyl)phenol as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the preparation of polymeric materials with enhanced thermal stability and mechanical properties. The compound's ability to undergo various polymerization reactions, including free radical polymerization and step-growth polymerization, has opened new avenues for its application in high-performance polymers. Moreover, its fluorinated substituent contributes to the hydrophobicity of the resulting polymers, making them suitable for use in harsh environmental conditions.

In the field of drug discovery, 3-Cyano-4-(difluoromethyl)phenol has shown promise as a lead compound for developing bioactive molecules. Its phenolic group is known to exhibit antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Recent research has focused on modifying the compound's structure to enhance its bioavailability and selectivity towards specific biological targets. For example, scientists have investigated the substitution patterns on the benzene ring to optimize the compound's pharmacokinetic properties.

The synthesis of 3-Cyano-4-(difluoromethyl)phenol involves a multi-step process that typically starts with the preparation of intermediates such as 4-fluoroaniline or 4-fluorophenol. One common approach involves nucleophilic substitution reactions where the fluorine atom is replaced by other functional groups. For instance, the replacement of fluorine with a cyano group can be achieved through Sandmeyer-type reactions or direct nucleophilic substitution under specific conditions. The introduction of the difluoromethyl group often requires specialized reagents such as chlorodifluoroacetic acid or its derivatives.

One of the most exciting developments involving 3-Cyano-4-(difluoromethyl)phenol is its application in green chemistry initiatives. Researchers have demonstrated that this compound can serve as an effective catalyst in various organic transformations, reducing the need for hazardous chemicals traditionally used in industrial processes. For example, it has been employed as a catalyst in oxidation reactions where it facilitates selective oxidation of alcohols to ketones or aldehydes under mild conditions.

Furthermore, 3-Cyano-4-(difluoromethyl)phenol has found applications in electrochemistry due to its ability to act as an electron transfer mediator. This property makes it a potential candidate for use in energy storage devices such as supercapacitors and batteries. Recent studies have explored its role in enhancing the performance of graphene-based electrodes by improving their conductivity and charge storage capacity.

In conclusion, 3-Cyano-4-(diffluromethyl)phenol (CAS No. 1261581-82-1) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables it to participate in diverse chemical reactions and applications ranging from material science to drug discovery and green chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.